Cas no 1506264-13-6 (7-Bromo-1-ethyl-1H-benzo[d][1,2,3]triazole)

7-Bromo-1-ethyl-1H-benzo[d][1,2,3]triazole structure
1506264-13-6 structure
Product Name:7-Bromo-1-ethyl-1H-benzo[d][1,2,3]triazole
CAS No:1506264-13-6
MF:C8H8BrN3
MW:226.073220252991
CID:5716642
PubChem ID:83681316
Update Time:2023-10-17

7-Bromo-1-ethyl-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

    • A1-26148
    • 7-bromo-1-ethyl-1H-1,2,3-benzotriazole
    • 1506264-13-6
    • EN300-6750206
    • 7-Bromo-1-ethyl-1H-benzo[d][1,2,3]triazole
    • 7-Bromo-1-ethyl-1H-benzotriazole
    • 1H-Benzotriazole, 7-bromo-1-ethyl-
    • Inchi: 1S/C8H8BrN3/c1-2-12-8-6(9)4-3-5-7(8)10-11-12/h3-5H,2H2,1H3
    • InChI Key: MHBKWYIIYLQAQI-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1N(CC)N=N2

Computed Properties

  • Exact Mass: 224.99016g/mol
  • Monoisotopic Mass: 224.99016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 30.7Ų

Experimental Properties

  • Density: 1.66±0.1 g/cm3(Predicted)
  • Boiling Point: 338.9±15.0 °C(Predicted)
  • pka: 0.46±0.30(Predicted)

7-Bromo-1-ethyl-1H-benzo[d][1,2,3]triazole Pricemore >>

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